![molecular formula C13H15BrN2O2S B7633893 1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole](/img/structure/B7633893.png)
1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole
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Overview
Description
1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment and inflammation.
Mechanism of Action
The mechanism of action of 1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve immune function.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole in lab experiments include its potential applications in cancer research and inflammation. However, the limitations include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential applications.
Future Directions
There are several future directions for research on 1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole. These include further studies on its mechanism of action, its potential applications in other areas of scientific research, and the development of new cancer therapies based on this compound. Additionally, studies on the toxicity and safety of this compound are needed to determine its suitability for use in humans.
In conclusion, this compound is a promising compound that has shown potential applications in cancer research and inflammation. Further research is needed to fully understand its mechanism of action and its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of 1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole involves a multi-step process that includes the reaction of 3-bromobenzyl chloride with sodium sulfite, followed by the reaction of the resulting product with 3,5-dimethylpyrazole. The final product is obtained after purification through column chromatography.
Scientific Research Applications
1-[2-(3-Bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its use in cancer treatment. Studies have shown that this compound has the ability to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.
properties
IUPAC Name |
1-[2-(3-bromophenyl)sulfonylethyl]-3,5-dimethylpyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN2O2S/c1-10-8-11(2)16(15-10)6-7-19(17,18)13-5-3-4-12(14)9-13/h3-5,8-9H,6-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAVJUXCLMIQKQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCS(=O)(=O)C2=CC(=CC=C2)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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